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Compound of Interest

Compound Name: Mesoridazine

Cat. No.: B118732

The proper disposal of Mesoridazine, a metabolite of the phenothiazine antipsychotic
thioridazine, is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. As there are no specific federal disposal guidelines for Mesoridazine, it must be
managed as a chemical waste in accordance with local, state, and federal regulations, guided
by information from its Safety Data Sheet (SDS) and general best practices for handling
hazardous pharmaceutical compounds.

Core Principles for Mesoridazine Waste Management

Researchers and laboratory personnel must handle Mesoridazine with care, recognizing its
potential health hazards. The substance is harmful if swallowed, in contact with skin, or inhaled,
and can cause serious eye irritation[1]. Therefore, all handling and disposal procedures should
be performed using appropriate Personal Protective Equipment (PPE), including gloves, eye
protection, and a lab coat[1][2]. The primary disposal route for Mesoridazine and materials
contaminated with it is through a licensed hazardous waste disposal company, often
coordinated through the institution's Environmental Health and Safety (EHS) office[2][3][4].

Quantitative Data and Hazard Information

While specific quantitative disposal limits are determined by local regulations, the hazard profile
of Mesoridazine and its parent class, phenothiazines, informs the required stringency of
disposal protocols.
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Attribute

Information

Source

Chemical Name

Mesoridazine

[1]

Synonyms

10-[2-(1-methyl-2-
piperidinyl)ethyl]-2-
(methylsulfinyl)-10H-

phenothiazine

[1]

Hazard Statements

Harmful if swallowed, in
contact with skin, or if inhaled.

Causes serious eye irritation.

[1]

Precautionary Handling

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wash thoroughly after
handling. Wear protective

gloves/clothing/eye protection.

[1]

Primary Disposal Route

Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

[1]

Recommended Disposal

Offer surplus and non-
recyclable solutions to a

licensed disposal company.

[2]

Spill Cleanup

Absorb with liquid-binding
material (sand, diatomite,
universal binders). Dispose of
contaminated material as

waste.

[1]

Experimental Protocols: Step-by-Step Disposal

Procedures

The following protocols provide detailed methodologies for the safe disposal of Mesoridazine

waste streams in a research environment.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://cdn.caymanchem.com/cdn/msds/31370m.pdf
https://cdn.caymanchem.com/cdn/msds/31370m.pdf
https://cdn.caymanchem.com/cdn/msds/31370m.pdf
https://cdn.caymanchem.com/cdn/msds/31370m.pdf
https://cdn.caymanchem.com/cdn/msds/31370m.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/31370m.pdf
https://www.benchchem.com/product/b118732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Protocol 1: Disposal of Unused or Expired Mesoridazine
(Pure Compound)

o Consult Institutional EHS: Before beginning, consult your institution's Environmental Health
and Safety (EHS) department for specific guidelines on chemical waste disposal[3][4].

o Labeling: Ensure the primary container of Mesoridazine is clearly labeled with its full
chemical name and associated hazard symbols.

o Waste Manifesting: Prepare a hazardous waste tag or manifest as required by your EHS
office. Accurately list the chemical name, quantity, and any other required information.

o Packaging: Place the original, securely sealed container into a secondary containment
vessel to prevent breakage or leaks during storage and transport.

o Storage: Store the packaged waste in a designated, secure hazardous waste accumulation
area. This area should be segregated from incompatible materials[4].

¢ Arrange Pickup: Contact your EHS office to schedule a pickup for the hazardous chemical
waste[4]. Do not dispose of pure Mesoridazine in the regular trash or via the sanitary sewer.

Protocol 2: Disposal of Contaminated Labware and
Debris

This protocol applies to items such as gloves, bench paper, pipette tips, and empty containers
with trace contamination.

o Segregation: Segregate all solid waste contaminated with Mesoridazine from non-
hazardous lab trash.

o Waste Container: Place all contaminated solid waste into a dedicated, clearly labeled
hazardous waste container. For many institutions, this will be a black container for hazardous
pharmaceutical waste[5]. The container must be durable, leak-proof, and have a secure lid.

o Labeling: Label the container "Hazardous Waste" and list "Mesoridazine-contaminated
debris" as the contents.
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o Storage and Pickup: Store the container in the designated satellite accumulation area until it
is full or ready for a scheduled EHS pickup. Keep the container sealed when not in use[4].

Protocol 3: Disposal of Acutely Toxic "P-Listed" Waste

If the original container of Mesoridazine is being discarded, it may be considered a "P-listed"
hazardous waste under the Resource Conservation and Recovery Act (RCRA) if Mesoridazine
is on this list (note: Mesoridazine itself is not explicitly P-listed, but institutional policies may
require treating it as such due to its toxicity).

Container Rinsing: For empty containers of highly toxic chemicals, the first three rinses must
be collected and disposed of as hazardous waste[4].

¢ Rinsate Collection: Collect the rinsate in a designated, sealed, and properly labeled
hazardous waste container. The label should indicate "Aqueous waste with trace
Mesoridazine."

o Container Disposal: Once triple-rinsed, the container can be managed as non-hazardous
solid waste, though institutional policies may vary[4].

EHS Coordination: Coordinate the pickup of the liquid rinsate waste with your EHS office.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper handling and disposal of
Mesoridazine in a laboratory setting.
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Preparation & Handling

Handling Mesoridazine
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Caption: Workflow for Mesoridazine Waste Segregation and Disposal.
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Caption: Procedural Flow for Managing a Mesoridazine Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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